2',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-(3,5-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C19H22O/c1-13-5-6-16(4)18(12-13)19(20)8-7-17-10-14(2)9-15(3)11-17/h5-6,9-12H,7-8H2,1-4H3
• InChI Key: DEGNTQANLKPDSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)CCC2=CC(=CC(=C2)C)C
• Molecular Formula: C19H22O
• DSSTOX Substance ID: DTXSID10644898
• Molecular Weight: 266.4 g/mol
• CAS No.: 898780-66-0

Description

2',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone (DMPP) is a compound that is used in a variety of scientific applications. Its structure and properties make it an ideal compound for a range of research areas, including synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions. In

Scientific Research Applications

• Polymerization and Conductivity : A study by Yamamoto et al. (1992) focused on the electro-oxidative polymerization of 3,5-dimethylthiophenol, leading to the formation of poly(2,6-dimethylphenylene sulphide) with semi-conductive properties. This research indicates potential applications in creating conductive polymers (Yamamoto, Iwasaki, Nishide, & Tsuchida, 1992).

• Copolymerization Techniques : The copolymerization of 2,6-dimethylphenol with other compounds, as described by Wei, Challa, & Reedijk (1991), demonstrates methods for creating specific polymer structures. These techniques could be applicable for synthesizing derivatives of 2',5'-Dimethyl-3-(3,5-dimethylphenyl)propiophenone for various uses (Wei, Challa, & Reedijk, 1991).

• Chemical Synthesis and Rearrangements : Research by Zsindely & Schmid (1968) on the rearrangement of Aryl‐propargyläthern, including compounds similar to this compound, could provide insights into chemical synthesis processes that might be applicable for this compound (Zsindely & Schmid, 1968).

• Synthesis of Morpholinol Derivatives : Liu Chuan-xiang's study (2006) on synthesizing 2-(3',5'-difluorophenyl)-3,5-dimethyl-2-morpholinol hydrochloride from a starting agent similar to this compound showcases a pathway for creating novel compounds with potential therapeutic applications (Liu Chuan-xiang, 2006).

• Anion Exchange Membranes : Shi et al. (2017) conducted a study on poly(arylene ether sulfone)s bearing pendant 3,5-dimethylphenyl groups, which could be relevant for the development of anion exchange membranes using derivatives of this compound (Shi, Chen, Zhang, Weng, Chen, & An, 2017).